Cas no 1804367-49-4 (Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804367-49-4
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4814408
• Update Time: 2025-05-21

Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO4/c1-20-6(18)2-4-7(9(11,12)13)5(3-17-8(4)19)21-10(14,15)16/h3H,2H2,1H3,(H,17,19)
• InChI Key： PYFPISIWUAYZNR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1CC(=O)OC)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804367-49-4): An Overview

Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804367-49-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate is C₁₂H₉F₆N₂O₃, and its molecular weight is 359.20 g/mol. The presence of multiple fluorine atoms and a pyridine ring contributes to its distinctive properties, including enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing drug delivery and bioavailability, making it an attractive molecule for drug development.

Recent studies have highlighted the potential of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate has also been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are essential for sustained therapeutic effects. Furthermore, its low toxicity profile, as evidenced by animal studies, suggests that it can be safely administered over extended periods.

The synthesis of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate involves a series of well-defined chemical reactions. One common synthetic route starts with the preparation of the corresponding pyridine derivative, followed by functional group modifications to introduce the hydroxy, trifluoromethoxy, and trifluoromethyl groups. The final step involves esterification to form the methyl ester. This synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

In conclusion, Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804367-49-4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.